Cas no 1803585-27-4 (tert-Butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate)

• Product Name: tert-Butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate
• CAS No: 1803585-27-4
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 5694353
• PubChem ID: 119030907
• Update Time: 2025-08-05

tert-Butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID301136732
• tert-butyl3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate
• tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate
• AT35943
• 4-Morpholinecarboxylic acid, 3-(1,3,4-oxadiazol-2-yl)-, 1,1-dimethylethyl ester
• EN300-198472
• 1803585-27-4
• CHEMBL4570546
• tert-Butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate

• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(15)14-4-5-16-6-8(14)9-13-12-7-17-9/h7-8H,4-6H2,1-3H3
• InChI Key： PVCOTAUCLIZINN-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2=NN=CO2)C1

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 375.7±52.0 °C(Predicted)
• pka: -4.13±0.34(Predicted)

Additional information on tert-Butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate

Professional Introduction to Tert-Butyl 3-(1,3,4-Oxadiazol-2-yl)morpholine-4-carboxylate (CAS No. 1803585-27-4)

Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1803585-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a morpholine ring with an oxadiazole moiety, and is further functionalized with a tert-butyl ester group. The presence of these distinct structural features imparts unique chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The morpholine core in Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate is a heterocyclic amine derivative known for its versatility in drug design. Morpholine derivatives are widely recognized for their ability to enhance the solubility and bioavailability of pharmaceutical compounds, as well as their role in modulating biological pathways. The incorporation of the morpholine ring into this molecule suggests potential applications in developing drugs that require efficient absorption and distribution within the body.

The oxadiazole component is another key structural feature that contributes to the compound's pharmacological profile. Oxadiazole rings are heterocyclic compounds containing three atoms of oxygen and two atoms of carbon arranged in a five-membered ring. They are known for their stability and have been extensively studied for their bioactivity, particularly in the context of antimicrobial, anti-inflammatory, and anticancer agents. The presence of the oxadiazole moiety in Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate may contribute to its potential therapeutic effects by interacting with specific biological targets.

The tert-butyl ester group at the carboxyl position is another important functional moiety in this compound. Ester groups are commonly found in pharmaceuticals due to their ability to influence drug metabolism and improve pharmacokinetic properties. The tert-butyl substitution on the ester group may enhance the compound's lipophilicity, potentially affecting its absorption and distribution while also influencing its metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that combine multiple pharmacophores into a single molecule. Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate exemplifies such an approach by integrating three distinct structural elements—morpholine, oxadiazole, and tert-butyl ester—into a cohesive framework. This design philosophy has been instrumental in the development of next-generation therapeutics that offer improved efficacy and reduced side effects.

In the context of drug discovery, Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate has been explored for its potential applications in various therapeutic areas. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The morpholine ring's ability to modulate enzyme activity combined with the oxadiazole's bioactivity suggests that this molecule could serve as a lead compound for further development into novel therapeutic agents.

The synthesis of Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group—morpholine, oxadiazole, and tert-butyl ester—must be carefully orchestrated to maintain structural integrity and optimize biological activity. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one, facilitating their exploration in preclinical studies.

Preclinical research on Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate has focused on evaluating its pharmacokinetic properties, including solubility, stability, and metabolic fate. These studies are crucial for understanding how the compound behaves within living systems before it can be advanced to clinical trials. Additionally, computational modeling techniques have been employed to predict potential interactions between this molecule and biological targets such as enzymes and receptors.

The integration of computational chemistry with experimental pharmacology has accelerated the drug discovery process significantly. By leveraging high-throughput screening (HTS) technologies and machine learning algorithms, researchers can rapidly identify promising candidates like Tert-butyl 3-(1,3,4-oxadiazol-2-yl)morpholine-4-carboxylate based on their predicted bioactivity profiles. This interdisciplinary approach has led to numerous breakthroughs in developing new therapeutics targeting complex diseases.

Future directions for research on Tert-butyl 3-(1,3,4-oxadiazol -2 - yl ) morpholine - 4 - carbox yl ate include optimizing its chemical structure for improved pharmacological properties and exploring its potential in combination therapies. By modifying specific functional groups or introducing additional pharmacophores into the molecular framework, Tert - but yl 3 - (1 , 3 , 4 - o x adia z ol - 2 - yl ) mor pho line - 4 - ca rboxy l ate could be further enhanced to achieve higher efficacy or broader therapeutic spectrum.

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